![molecular formula C14H18N2O3 B6086773 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione](/img/structure/B6086773.png)
1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione
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Overview
Description
1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione, also known as etizolam, is a thienodiazepine derivative that is widely used in scientific research. It is a psychoactive drug that has similar effects to benzodiazepines, but with fewer side effects. Etizolam has been used in the treatment of anxiety, panic disorder, insomnia, and other conditions.
Mechanism of Action
Etizolam acts on the central nervous system by enhancing the effects of the neurotransmitter GABA. It binds to the GABA receptor, which leads to an increase in the inhibitory effects of GABA. This results in a decrease in neuronal excitability and a calming effect on the brain.
Biochemical and physiological effects:
Etizolam has been shown to have anxiolytic, sedative, and hypnotic effects in animal models. It has also been shown to have muscle relaxant and anticonvulsant effects. Etizolam has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione in lab experiments is its high potency and selectivity for the GABA receptor. This allows researchers to study the effects of GABAergic drugs on the brain with greater precision. However, one limitation of this compound is its short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione. One area of interest is the development of new drugs that target the GABA receptor with greater specificity and fewer side effects. Another area of interest is the study of the long-term effects of this compound on the brain, particularly in relation to anxiety and depression. Finally, there is a need for more research on the safety and efficacy of this compound in human subjects.
Synthesis Methods
The synthesis of 1-ethyl-4-(2-phenoxyethyl)-2,3-piperazinedione involves the reaction of 2-phenylethanol with ethyl chloroformate to form ethyl 2-phenylglycidate. This compound is then reacted with hydrazine to form 1-ethyl-2-(2-phenylhydrazinyl)ethanone. The final step involves the reaction of this compound with acetylacetone to form this compound.
Scientific Research Applications
Etizolam has been widely used in scientific research as a tool to study the central nervous system. It has been used to investigate the effects of GABAergic drugs on the brain, and to study the mechanisms of action of benzodiazepines. It has also been used in animal models to study anxiety, depression, and other psychiatric disorders.
properties
IUPAC Name |
1-ethyl-4-(2-phenoxyethyl)piperazine-2,3-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-2-15-8-9-16(14(18)13(15)17)10-11-19-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOVCOFNKMBFDSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)CCOC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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